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Compound of Interest

Compound Name: 2-[(Chloromethoxy)methyl]oxolane

CAS No.: 110627-17-3

Cat. No.: B2443468

Get Quote

Technical Support Center: 2-
[(Chloromethoxy)methyl]oxolane
Welcome to the technical support resource for 2-[(Chloromethoxy)methyl]oxolane (CAS

110627-17-3). This guide is designed for researchers, scientists, and drug development

professionals to provide expert advice on the stability, storage, and handling of this reactive

intermediate, along with troubleshooting guides for common experimental challenges.

Section 1: Stability and Storage
The stability of 2-[(Chloromethoxy)methyl]oxolane is critical for its successful use in

synthesis. As an α-haloether, its reactivity is a double-edged sword, making it a potent

electrophile but also susceptible to degradation.

Frequently Asked Questions (FAQs) - Stability & Storage
Q: What are the ideal storage conditions for 2-[(Chloromethoxy)methyl]oxolane?
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A: Proper storage is paramount to maintain the integrity of the reagent. The compound should

be stored at refrigerated temperatures, typically between 2-8°C.[1][2] It should be kept under

an inert atmosphere, such as nitrogen or argon, to prevent reaction with atmospheric moisture.

The container must be tightly sealed and stored in a dry, well-ventilated area away from direct

sunlight, as decomposition can occur upon exposure to light.[2]

Parameter Recommended Condition Rationale

Temperature 2–8°C
Reduces the rate of

decomposition reactions.[1][2]

Atmosphere Inert Gas (Nitrogen, Argon)
Prevents hydrolysis from

atmospheric moisture.[1]

Container Tightly Sealed, Opaque
Prevents ingress of moisture

and degradation from light.[2]

Location Cool, Dry, Well-Ventilated
Ensures a stable environment

and safety.

Q: I suspect my sample has degraded. What are the likely decomposition products?

A: The primary degradation pathway for 2-[(Chloromethoxy)methyl]oxolane is hydrolysis.

The chloromethoxy group is highly susceptible to reaction with water, which can be present as

a contaminant in solvents or from atmospheric exposure. This reaction cleaves the C-Cl bond,

leading to the formation of (oxolan-2-yl)methanol, formaldehyde, and hydrochloric acid (HCl).

The generated HCl can further catalyze the polymerization of the oxolane ring or other side

reactions, leading to a complex mixture of impurities.

Diagram: Hydrolysis Decomposition Pathway

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.sigmaaldrich.com/FR/fr/product/bldpharmatech/bl3h97a481fb
https://www.xinchem.com/2-chloromethyloxolane%EF%BC%88cas3003-84-7-product/
https://www.xinchem.com/2-chloromethyloxolane%EF%BC%88cas3003-84-7-product/
https://www.sigmaaldrich.com/FR/fr/product/bldpharmatech/bl3h97a481fb
https://www.xinchem.com/2-chloromethyloxolane%EF%BC%88cas3003-84-7-product/
https://www.sigmaaldrich.com/FR/fr/product/bldpharmatech/bl3h97a481fb
https://www.xinchem.com/2-chloromethyloxolane%EF%BC%88cas3003-84-7-product/
https://www.benchchem.com/product/b2443468/docs?utm_src=pdf-body#managing-the-stability-and-storage-of-2-chloromethoxy-methyl-oxolane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2443468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-[(Chloromethoxy)methyl]oxolane

Degradation Products

Hydrolysis

H₂O (Moisture)

(Oxolan-2-yl)methanol Formaldehyde HCl

Further Side Reactions
(e.g., Polymerization)

Catalyzes

Low Yield Observed 1. Verify Reagent Quality
(See Analytical Section)

2. Assess Nucleophile Strength
Reagent OK?

Degraded?
Use fresh/purified stock.

3. Evaluate Reaction Conditions
Nucleophile Strong?

Too weak?
Use stronger nucleophile or

activate with non-nucleophilic base
(e.g., NaH for an alcohol).

Optimize & Rerun

Solvent: Use polar aprotic (DMF, Acetonitrile).
Atmosphere: Ensure inert (N₂/Ar).
Temperature: May require heating.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-(Chloromethyl)-2-methyloxirane | 598-09-4 [sigmaaldrich.com]
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2. China 2-(Chloromethyl)oxolaneï¼�CAS#3003-84-7 ) Manufacturer and Supplier |
Xinchem [xinchem.com]

To cite this document: BenchChem. [Managing the stability and storage of 2-
[(Chloromethoxy)methyl]oxolane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2443468/docs#managing-the-stability-and-storage-
of-2-chloromethoxy-methyl-oxolane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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